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Compound of Interest

Compound Name: HS271

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols
for the production and detection of the superheavy element isotope Hassium-271 (237tHs). The
methodologies described are based on techniques employed at leading heavy element
research facilities such as the GSI Helmholtz Centre for Heavy lon Research.

l. Introduction

Hassium (Hs), with atomic number 108, is a synthetic, superheavy element.[1][2][3] Its isotopes
are highly radioactive and are produced in minute quantities through nuclear fusion reactions.
[2][3] The isotope Hassium-271 is of particular interest due to its relatively long half-life
compared to other known Hassium isotopes, making it a candidate for more detailed studies of
the nuclear and chemical properties of superheavy elements.[4] The detection of 27tHs relies on
identifying its characteristic alpha decay.

Il. Quantitative Data Summary

The decay properties of Hassium-271 and its neighboring isotopes are crucial for its
unambiguous identification. The primary decay mode for these isotopes is alpha decay, leading
to a chain of subsequent decays that can be genetically correlated.
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Alpha Decay Daughter

Isotope Half-life (t'%) Decay Mode Energy (MeV) Isotope
271Hs ~4 s - 46 s[4][5] a ~9.9[6] 27Sg
270Hs ~36s-76s[4 a ~8.83[4] 20659
269Hs ~13 s[4] a 2°Sg

2675 a, SF 293Rf

Note: The half-life of 271Hs has some uncertainty due to the low number of observed decay
events.[4]

lll. Experimental Protocols

The experimental setup for detecting Hassium-271 decay involves the production of the isotope
via a nuclear fusion reaction, its rapid separation from the primary beam and other reaction
products, and the detection of its subsequent alpha decay.

1. Production of Hassium-271

Hassium isotopes are typically produced via "hot" or "cold" fusion reactions. For neutron-rich
isotopes like 271Hs, a "hot" fusion reaction is often employed.

» lon Source and Accelerator: A high-intensity beam of heavy ions is generated in an ion
source and accelerated to a specific energy by a linear accelerator, such as the UNILAC at
GSL[7]

» Projectile and Target: For the production of Hassium isotopes, a common reaction involves
bombarding a target of a heavy element with a lighter, energetic projectile. For instance,
isotopes of Hassium have been synthesized by bombarding a Curium-248 (2#8Cm) target
with Magnesium-26 (2°Mg) ions.[8][9]

¢ Nuclear Fusion Reaction: The projectile ions fuse with the target nuclei to form a highly
excited compound nucleus. This compound nucleus then de-excites by evaporating a
specific number of neutrons to form the desired Hassium isotope. For 271Hs, this would likely
involve a reaction with a specific number of evaporated neutrons (xn).
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2. Separation of Hassium-271

The newly formed Hassium atoms must be rapidly and efficiently separated from the intense
primary beam and unwanted reaction byproducts. This is achieved using a recoil separator.

» Recoil Separator: A gas-filled recoil separator like the TransActinide Separator and
Chemistry Apparatus (TASCA) or a velocity filter like the Separator for Heavy lon reaction
Products (SHIP) is used.[7][10][11][12][13][14] These devices use a combination of magnetic
and electric fields to separate the reaction products based on their different magnetic
rigidities or velocities.[7][10]

o Gas-Filled Separator Principle: In a gas-filled separator, the chamber is filled with a low-
pressure gas (e.g., helium).[10] The recoiling fusion products and the primary beam particles
have different atomic numbers and velocities, leading to different average charge states as
they pass through the gas. This results in different trajectories in the magnetic field, allowing
for the separation of the desired Hassium ions.

3. Detection of Hassium-271 Decay

The separated Hassium ions are implanted into a sensitive detector array where their decay is
measured.

e Implantation Detector: The ions from the recoil separator are implanted into a position-
sensitive silicon detector array.[15]

e Alpha Spectroscopy: Hassium-271 decays primarily via the emission of an alpha patrticle.[5]
The energy of this alpha particle is characteristic of the decaying nucleus. The silicon
detectors measure the energy of the emitted alpha particles with high resolution.[16][17][18]
[19]

o Genetic Correlations: The daughter nucleus, Seaborgium-267 (267Sg), is also radioactive and
will decay. By recording the position and time of the implantation of the Hassium ion and the
subsequent alpha decays at the same position, a genetic correlation can be established.
This chain of decays provides a definitive identification of the parent Hassium-271 nucleus.
[20]
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o Data Acquisition: A sophisticated data acquisition system is used to record the energy,

position, and time of all implantation and decay events.[15]

IV. Visualizations
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A schematic overview of the experimental workflow for the production and detection of

Hassium-271.
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The alpha decay chain originating from Hassium-271, showing the sequential alpha decays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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